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Compound of Interest

Compound Name: lodoethane

Cat. No.: B044018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
iodoethane (also known as ethyl iodide). The information is presented in a structured format to
facilitate easy access and comparison of data. Detailed experimental protocols for the
determination of key physical properties are also included, alongside visual representations of
these workflows.

Core Physical and Chemical Properties

lodoethane is a colorless, flammable liquid organic compound with the chemical formula
CzHsl.[1] It is an important synthetic reagent, primarily used as an ethylating agent to introduce
an ethyl group into other organic compounds.[2] Upon exposure to air and light, it can
decompose and acquire a yellowish or reddish hue due to the presence of dissolved iodine.[1]

Quantitative Physical Properties of lodoethane

The following tables summarize the key physical properties of iodoethane, compiled from
various sources.
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Property

Value

Molecular Formula

C2Hsl

Molecular Weight 155.97 g/mol [2][3][4][5]

Appearance Colorless liquid[1][4][6]

Odor Ethereal, pungent, similar to chloroform[5]
Property Value

Density 1.936 g/mL (relative to water at 4 °C)[3]

1.940 g/mL at 25 °C[7][8]

1.95 g/mL at 25 °C[9][10][11]

Melting Point

-108 °C3][4][7][8][9][11]

-111.10 °C[1]

Boiling Point

69-73 °C[4][71[8][°][11]

72 °C[3][5][12]

71.5to 73.3 °C[1]

Refractive Index (nD)

1.513 at 20 °C[7][8][9]

15133 at 20 °C

1.5168 at 15 °C[12]
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Property Value

Solubility in Water 0.4 g/100 mL at 20 °C[3][5][13]

4 g/L at 20 °C[1][9][14]

o ) Miscible with ethanol and diethyl ether.[1][12]
Solubility in Organic Solvents )
Soluble in benzene.

Vapor Pressure 100 mmHg at 18 °C[7][8][10][11]

133 hPa (approx. 99.8 mmHg) at 18 °C[14]

136.0 mmHgJ3]

Vapor Density 5.38 (air = 1)[7][8][9][10][11]

5.4 (calculated)[3]

Viscosity 0.592 cP at 20°C[15]

5.925 mPa-s at 20 °C[1][13]

Surface Tension 28.5 dynes/cm[4]

Experimental Protocols for Determination of
Physical Properties

The following sections detail the generalized experimental methodologies for determining the
key physical properties of iodoethane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Methodology:

A common and effective method for determining the boiling point of a small liquid sample is the
micro boiling point determination using a Thiele tube or a similar heating apparatus.
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o Sample Preparation: A small amount of iodoethane (a few microliters) is introduced into a
small-diameter test tube or a melting point capillary tube that has been sealed at one end.

o Capillary Inversion: A smaller, inverted capillary tube (sealed at the top) is placed inside the
larger tube containing the sample.

e Heating: The entire assembly is attached to a thermometer and immersed in a heating bath
(e.g., mineral oil in a Thiele tube). The apparatus is heated gradually.

o Observation: As the temperature rises, a stream of bubbles will emerge from the inverted
capillary tube. The heat is then removed, and the bath is allowed to cool slowly.

» Boiling Point Determination: The boiling point is the temperature at which the liquid sample
begins to be drawn back into the inverted capillary tube. This indicates that the vapor
pressure of the liquid is equal to the atmospheric pressure.

Apparatus Setup Experimental Procedure

lodoethane Sample in Capillary Tube ‘—»‘ Inverted Inner Capillary ‘4»‘ Attach to Thermometer }—»‘ Immerse in Heating Bath (Thiele Tube) }—»‘ Gradual Heating }—»‘ Observe Bubble Stream }—»‘ Cool Slowly }—»‘ Record Temperature at Liquid Re-entry

Click to download full resolution via product page

Workflow for Boiling Point Determination.

Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid. For a pure
crystalline solid, this occurs over a narrow temperature range.

Methodology:

Since iodoethane is a liquid at room temperature, its melting point is determined by cooling the
substance until it solidifies and then gently warming it to observe the melting transition.

o Sample Preparation: A small sample of liquid iodoethane is placed in a capillary tube and
sealed.
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e Cooling: The capillary tube is placed in a cooling bath (e.g., a mixture of dry ice and acetone)
to freeze the iodoethane.

o Apparatus Setup: The frozen sample is then quickly transferred to a standard melting point
apparatus.

e Heating: The apparatus is heated very slowly.

o Observation: The temperature at which the first signs of melting are observed and the
temperature at which the entire solid has turned into a liquid are recorded. This range is the
melting point.

Sample Preparation Measurement

—P{ Freeze Sample in Cooling Bath ——P{ Transfer to Melting Point Apparatus }—> Slow, Controlled Heating }—>

Place Todoethane in Capillary Tube Observe and Record Melting Range

Click to download full resolution via product page

Workflow for Melting Point Determination.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology:

» Mass Measurement of Empty Pycnometer: A clean, dry pycnometer (a small glass flask for
measuring density) is accurately weighed.

 Filling the Pycnometer: The pycnometer is filled with iodoethane, ensuring no air bubbles
are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the
outside.

o Mass Measurement of Filled Pycnometer: The filled pycnometer is weighed. The mass of the
iodoethane is the difference between the mass of the filled and empty pycnometer.
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e Volume Determination: The volume of the pycnometer is determined by repeating the

procedure with a liquid of known density, such as distilled water.

» Calculation: The density of iodoethane is calculated by dividing its mass by the volume of

the pycnometer.

Weigh Empty Pycnometer Fill Pycnometer with Todoethane

Weigh Filled Pycnometer

Determine Pycnometer Volume (using water)

Calculate Density (Mass/Volume)

Calibrate Abbe Refractometer }—V’ Apply Iodoethane Sample to Prism }—V’ Adjust for Sharp Boundary Line H Read Refractive Index from Scale }—V

Record Temperature
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Add Excess Iodoethane to Water

'

Equilibrate with Agitation at Constant Temperature

'

Allow Phases to Separate

'

Filter and Sample Aqueous Phase

'

Analyze Concentration (e.g., GC, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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